Cas no 65768-08-3 (Benzene, 1,2-bis(nitromethyl)-)

Benzene, 1,2-bis(nitromethyl)- structure
65768-08-3 structure
Product Name:Benzene, 1,2-bis(nitromethyl)-
CAS No:65768-08-3
MF:C8H8N2O4
MW:196.160121917725
CID:2794558
PubChem ID:6365554
Update Time:2025-04-21

Benzene, 1,2-bis(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 65768-08-3
    • DTXSID20422866
    • SCHEMBL10722276
    • Benzene, 1,2-bis(nitromethyl)-
    • Inchi: 1S/C8H8N2O4/c11-9(12)5-7-3-1-2-4-8(7)6-10(13)14/h1-4H,5-6H2
    • InChI Key: QCLAIJAGQWBGCN-UHFFFAOYSA-N
    • SMILES: [O-][N+](CC1C=CC=CC=1C[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 196.04840674Da
  • Monoisotopic Mass: 196.04840674Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 91.6Ų
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